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Compound of Interest

Compound Name: 2,3,4,6-Tetrachloropyridine

Cat. No.: B080340 Get Quote

In-Depth Technical Guide: 2,3,4,6-
Tetrachloropyridine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, weight,

and available technical data for 2,3,4,6-Tetrachloropyridine. The information is intended for

use by professionals in research, science, and drug development.

Core Molecular Data
2,3,4,6-Tetrachloropyridine is a chlorinated derivative of pyridine. Its fundamental molecular

properties are summarized below.

Property Value Source

Molecular Formula C₅HCl₄N [1]

Molecular Weight 216.9 g/mol [1]

IUPAC Name 2,3,4,6-tetrachloropyridine [1]

CAS Number 14121-36-9 [1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b080340?utm_src=pdf-interest
https://www.benchchem.com/product/b080340?utm_src=pdf-body
https://www.benchchem.com/product/b080340?utm_src=pdf-body
https://hpvchemicals.oecd.org/UI/handler.axd?id=61ea5eed-4d6e-4227-8556-c4aa9af9eae8
https://hpvchemicals.oecd.org/UI/handler.axd?id=61ea5eed-4d6e-4227-8556-c4aa9af9eae8
https://hpvchemicals.oecd.org/UI/handler.axd?id=61ea5eed-4d6e-4227-8556-c4aa9af9eae8
https://hpvchemicals.oecd.org/UI/handler.axd?id=61ea5eed-4d6e-4227-8556-c4aa9af9eae8
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080340?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Molecular Structure
The structure of 2,3,4,6-Tetrachloropyridine consists of a pyridine ring substituted with four

chlorine atoms at the 2, 3, 4, and 6 positions.

Caption: Molecular structure of 2,3,4,6-Tetrachloropyridine.

Experimental Protocols
Detailed experimental protocols for the specific synthesis of 2,3,4,6-Tetrachloropyridine are

not extensively documented in publicly available literature, as it is often a minor isomer in

chlorination reactions of pyridine. However, general methods for the preparation of

tetrachloropyridines are described in patent literature. These processes can yield mixtures of

isomers, including 2,3,4,6-Tetrachloropyridine.

A general approach involves the high-temperature chlorination of pyridine or its derivatives.

Another patented method describes the reaction of pentachloropyridine with zinc in the

presence of an ammonium salt and a solvent. While this method primarily yields 2,3,5,6-

tetrachloropyridine, 2,3,4,6-tetrachloropyridine is reported as a byproduct.

The isolation of 2,3,4,6-Tetrachloropyridine from the resulting isomeric mixture would typically

require chromatographic techniques, such as gas chromatography, to separate it from the more

prevalent 2,3,5,6-tetrachloropyridine and other isomers.

Signaling Pathways and Biological Activity
There is no significant information available in the scientific literature to suggest that 2,3,4,6-
Tetrachloropyridine is directly involved in any specific biological signaling pathways. Its

primary relevance in a biological context is as a chemical intermediate in the synthesis of

pesticides. Much of the available toxicological data pertains to the more common isomer,

2,3,5,6-tetrachloropyridine, which is an intermediate for the insecticide chlorpyrifos and the

herbicide triclopyr. Due to the lack of specific data for the 2,3,4,6-isomer, a signaling pathway

diagram cannot be provided.

The following diagram illustrates a generalized workflow for the synthesis and isolation of

tetrachloropyridine isomers.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b080340?utm_src=pdf-body
https://www.benchchem.com/product/b080340?utm_src=pdf-body
https://www.benchchem.com/product/b080340?utm_src=pdf-body
https://www.benchchem.com/product/b080340?utm_src=pdf-body
https://www.benchchem.com/product/b080340?utm_src=pdf-body
https://www.benchchem.com/product/b080340?utm_src=pdf-body
https://www.benchchem.com/product/b080340?utm_src=pdf-body
https://www.benchchem.com/product/b080340?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080340?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pyridine or Pentachloropyridine

Chlorination Reaction
(e.g., high temp with Cl2 or

reaction with Zn/NH4Cl)

Isomeric Mixture of
Tetrachloropyridines

Chromatographic Separation
(e.g., Gas Chromatography)

2,3,5,6-Tetrachloropyridine
(Major Product)

2,3,4,6-Tetrachloropyridine
(Minor Product)

Spectroscopic Analysis
(e.g., MS, NMR)

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis and isolation of 2,3,4,6-Tetrachloropyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2,3,4,6-Tetrachloropyridine molecular structure and
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080340#2-3-4-6-tetrachloropyridine-molecular-
structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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